Cas no 90947-37-8 (1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile)

1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile structure
90947-37-8 structure
Product Name:1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
CAS No:90947-37-8
MF:C10H6N4O2
MW:214.180241107941
CID:95208
PubChem ID:53302155
Update Time:2025-08-05

1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
    • 1-(2-nitrophenyl)pyrazole-4-carbonitrile
    • AKOS015901636
    • DTXSID30693343
    • 90947-37-8
    • DB-310891
    • Inchi: 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-3-1-2-4-10(9)14(15)16/h1-4,6-7H
    • InChI Key: LDBSKTZVIXVCME-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C=C(C#N)C=N1)=O

Computed Properties

  • Exact Mass: 214.04907545g/mol
  • Monoisotopic Mass: 214.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 175-177 ºC
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),

1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM128995-1g
1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile
90947-37-8 95%
1g
$320 2021-08-05
Chemenu
CM128995-1g
1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile
90947-37-8 95%
1g
$313 2024-07-20
Alichem
A049003100-1g
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
90947-37-8 95%
1g
$400.00 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1748583-1g
1-(2-Nitrophenyl)-1h-pyrazole-4-carbonitrile
90947-37-8 98%
1g
¥2961.00 2024-04-25
Crysdot LLC
CD11019616-1g
1-(2-Nitrophenyl)-1H-pyrazole-4-carbonitrile
90947-37-8 95+%
1g
$339 2024-07-19
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.